N-(3-ethyl-5,7-dimethylbenzo[d]thiazol-2(3H)-ylidene)-1-methyl-1H-pyrazole-3-carboxamide

• IUPAC Name: N-(3-ethyl-5,7-dimethyl-1,3-benzothiazol-2-ylidene)-1-methylpyrazole-3-carboxamide
• InChI: InChI=1S/C16H18N4OS/c1-5-20-13-9-10(2)8-11(3)14(13)22-16(20)17-15(21)12-6-7-19(4)18-12/h6-9H,5H2,1-4H3
• InChI Key: IVHKPAWWTDDIEJ-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=CC(=CC(=C2SC1=NC(=O)C3=NN(C=C3)C)C)C
• Molecular Formula: C16H18N4OS
• Molecular Weight: 314.4 g/mol

Description

The compound is a derivative of benzothiazole. Benzothiazoles are heterocyclic compounds with a benzene ring fused to a thiazole ring. They have been studied for various biological activities, including as human neutrophil elastase (HNE) inhibitors and antidepressants.

Synthesis Analysis

While specific synthesis methods for this compound were not found, benzothiazole derivatives are typically synthesized by coupling substituted 2-amino benzothiazoles with other compounds. The chemical structures of the synthesized compounds are usually elucidated by spectroscopic methods.

Molecular Structure Analysis

The molecular structure of benzothiazole derivatives can be analyzed using two-dimensional NMR spectroscopic techniques and tandem mass spectrometry.

Scientific Research Applications

Anti-Inflammatory Properties

• Methodology : The purity of the synthesized compounds was confirmed through C, H, and N analysis, along with IR, 1H NMR, and mass spectral data. .

Chemoenzymatic Synthesis

• Example : Researchers have successfully synthesized 3-ethyl-2,5-dimethylpyrazine using L-threonine as a precursor. .

Medicinal Chemistry

• .

Antifungal Activity

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Future Directions

Future research could focus on synthesizing this compound and studying its potential biological activities. Given the activities observed in related benzothiazole derivatives, it could be of interest in the fields of medicinal chemistry and drug discovery.